Cas no 57056-93-6 (Benzenamine, 2-iodo-N-methyl-)

• Product Name: Benzenamine, 2-iodo-N-methyl-
• CAS No: 57056-93-6
• MF: C₇H₈IN
• MW: 233.049593925476
• CID: 346743
• PubChem ID: 11031766
• Update Time: 2025-04-19

Benzenamine, 2-iodo-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-iodo-N-methyl-
• 2-Iodo-N-methylaniline
• o-Iodo-N-methylaniline
• 2-iodo N-methyl aniline
• doi:10.14272/WSLMOORTNOTZCO-UHFFFAOYSA-N.1
• EN300-58707
• AKOS009048170
• DTXSID10452652
• 57056-93-6
• N-(2-iodophenyl)-N-methylamine
• MFCD11177889
• SCHEMBL6401
• 10.14272/WSLMOORTNOTZCO-UHFFFAOYSA-N.1

• MDL： MFCD11177889
• Inchi： 1S/C7H8IN/c1-9-7-5-3-2-4-6(7)8/h2-5,9H,1H3
• InChI Key： WSLMOORTNOTZCO-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1NC

Computed Properties

• Exact Mass: 232.96974
• Monoisotopic Mass: 232.97015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03